Cas no 24536-02-5 (Benzeneoctanoic acid, 4-methoxy-)

• Product Name: Benzeneoctanoic acid, 4-methoxy-
• CAS No: 24536-02-5
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1417716
• Update Time: 2024-08-15

Benzeneoctanoic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneoctanoic acid, 4-methoxy-

• Inchi： 1S/C15H22O3/c1-18-14-11-9-13(10-12-14)7-5-3-2-4-6-8-15(16)17/h9-12H,2-8H2,1H3,(H,16,17)
• InChI Key： VJYGGMSKWJPHJO-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCC(O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 250.15696

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Melting Point: 50-52 °C
• Boiling Point: 408.0±28.0 °C(Predicted)
• PSA: 46.53
• pka: 4.78±0.10(Predicted)